Cas no 501665-75-4 (3,5-Heptanedione, 1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 3,5-Heptanedione, 1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 501665-75-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 365622
• PubChem ID: 15982730
• Update Time: 2025-04-19

3,5-Heptanedione, 1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione, 1-(4-hydroxy-3-methoxyphenyl)-
• 1-(4-hydroxy-3-methoxyphenyl)heptane-3,5-dione
• SCHEMBL645127
• 501665-75-4
• DTXSID30580704

• Inchi： 1S/C14H18O4/c1-3-11(15)9-12(16)6-4-10-5-7-13(17)14(8-10)18-2/h5,7-8,17H,3-4,6,9H2,1-2H3
• InChI Key： NFOPGMGDNFJPET-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)=O)CCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiones